![molecular formula C13H15BrClNO4 B6589227 2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid CAS No. 1697032-78-2](/img/no-structure.png)
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid
Overview
Description
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid, also known as BCPTBA, is an organic compound belonging to the class of compounds known as carboxylic acids. It contains a carboxylic acid group, a tert-butoxycarbonyl group, and a 2-aminoacetic acid group. It is a white solid that is soluble in water and organic solvents. BCPTBA has been used in a variety of scientific applications including synthesis, biochemistry, and pharmacology.
Scientific Research Applications
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the study of the biochemical and physiological effects of various compounds. In addition, it has been used in the synthesis of metal-organic frameworks, which are materials with potential applications in catalysis, gas storage, and drug delivery.
Mechanism of Action
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid is an organic acid that acts as a proton donor, meaning that it can donate a proton to other molecules. This proton donation is important for the synthesis of various compounds, as it helps to facilitate the formation of new bonds. In addition, 2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid can also act as an electron acceptor, meaning that it can accept electrons from other molecules. This electron donation is also important for the synthesis of various compounds, as it helps to facilitate the formation of new bonds.
Biochemical and Physiological Effects
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has been used in the study of the biochemical and physiological effects of various compounds. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which plays an important role in the nervous system. In addition, it has been found to have an inhibitory effect on the enzyme tyrosinase, which plays an important role in the metabolism of certain compounds.
Advantages and Limitations for Lab Experiments
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has several advantages and limitations when used in lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. In addition, it is soluble in water and organic solvents, making it easy to work with in the laboratory. A limitation of 2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid is that it is a relatively unstable compound, which can lead to decreased yields in some reactions.
Future Directions
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid has potential applications in a variety of areas, including synthesis, biochemistry, and pharmacology. In terms of synthesis, 2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid could be used to synthesize new compounds with potential applications in the pharmaceutical and agrochemical industries. In terms of biochemistry, 2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid could be used to study the biochemical and physiological effects of various compounds. In terms of pharmacology, 2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid could be used in the development of new drugs and therapies. Additionally, 2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid could be used in the development of metal-organic frameworks, which have potential applications in catalysis, gas storage, and drug delivery.
Synthesis Methods
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid can be synthesized by reacting 4-bromo-3-chlorophenol with tert-butyl bromoacetate in the presence of sodium hydroxide and an organic base such as pyridine. The reaction is carried out at room temperature for several hours and the product is then isolated by precipitation. The yields of the reaction are typically high and the reaction can be scaled up for industrial applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid involves the protection of the amine group, followed by the bromination and chlorination of the phenyl ring, and finally the deprotection of the amine group.", "Starting Materials": [ "4-bromo-3-chlorobenzoic acid", "tert-butyl carbamate", "thionyl chloride", "sodium bromide", "sodium iodide", "sodium bicarbonate", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl carbamate using triethylamine and acetic anhydride", "Bromination of the phenyl ring with sodium bromide and sodium iodide in thionyl chloride", "Chlorination of the phenyl ring with sodium bicarbonate and hydrochloric acid in N,N-dimethylformamide", "Deprotection of the amine group with hydrochloric acid in diethyl ether and water" ] } | |
CAS RN |
1697032-78-2 |
Product Name |
2-(4-bromo-3-chlorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
Molecular Formula |
C13H15BrClNO4 |
Molecular Weight |
364.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
